Cas no 105037-83-0 (9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI))

9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) structure
105037-83-0 structure
Product Name:9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
CAS No:105037-83-0
MF:C20H28O2
MW:300.435126304626
CID:192727
PubChem ID:128740
Update Time:2025-04-19

9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
    • 15-hydroxy-7-oxo-abieta-8,11,13-triene
    • 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(...
    • 15-Hoat
    • 15-hydroxyabieta-8,11,13-trien-7-one
    • 2,3,4,4a,10,10a-Hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-9(1H)-phenanthrennone (4aS-trans)-
    • 9(1H)-Phenanthrennone, 2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-, (4aS-trans)-
    • 105037-83-0
    • DTXSID90909311
    • CHEMBL4526487
    • (4aS,10aS)-7-(2-hydroxypropan-2-yl)-1,1,4a-trimethyl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
    • Inchi: 1S/C20H28O2/c1-18(2)9-6-10-20(5)15-8-7-13(19(3,4)22)11-14(15)16(21)12-17(18)20/h7-8,11,17,22H,6,9-10,12H2,1-5H3/t17-,20+/m0/s1
    • InChI Key: OVZJPSRACVBRNG-FXAWDEMLSA-N
    • SMILES: O=C1C2C=C(C(C)(C)O)C=CC=2[C@@]2(C)CCCC(C)(C)[C@@H]2C1

Computed Properties

  • Exact Mass: 300.20904
  • Monoisotopic Mass: 300.20893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.052
  • Boiling Point: 435.4°Cat760mmHg
  • Flash Point: 185.7°C
  • Refractive Index: 1.534
  • PSA: 37.3

9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) Related Literature

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